Cas no 1000343-59-8 (3-Amino-7-methyl (1H)indazole)

• Product Name: 3-Amino-7-methyl (1H)indazole
• CAS No: 1000343-59-8
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD09880079
• CID: 1056587
• PubChem ID: 24729520
• Update Time: 2025-10-13

3-Amino-7-methyl (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-indazol-3-amine
• 3-Amino-7-methyl-1H-indazole
• 3-AMINO-7-METHYL (1H)INDAZOLE
• 3-amino-7-fluoroquinoline
• 7-Methyl-1H-indazol-3-ylamine
• 1H-Indazol-3-amine, 7-methyl-
• 5808AJ
• TRA0076820
• SY014100
• AB0053946
• 3-Amino-7-methyl (1H)indazole

• MDL： MFCD09880079
• Inchi： 1S/C8H9N3/c1-5-3-2-4-6-7(5)10-11-8(6)9/h2-4H,1H3,(H3,9,10,11)
• InChI Key： JYTHNNWTAZPKPW-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C(N)=N1

Computed Properties

• Exact Mass: 147.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 54.7

Experimental Properties

• Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 187-189 ºC
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 54.70000
• LogP: 2.03470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-Amino-7-methyl (1H)indazole

3-Amino-7-Methyl (1H)Indazole: A Comprehensive Overview

3-Amino-7-methyl (1H)indazole, also known by its CAS registry number CAS No. 1000343-59-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The presence of the amino and methyl groups at specific positions on the indazole framework imparts unique chemical and biological properties to this molecule.

The synthesis of 3-amino-7-methyl (1H)indazole involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its conformational flexibility and electronic properties.

3-Amino-7-methyl (1H)indazole exhibits remarkable biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its potential as a lead compound in drug discovery efforts targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in 2023 demonstrated that this compound can inhibit key enzymes involved in tumor progression, suggesting its role as a candidate for anticancer therapy.

In addition to its therapeutic potential, 3-amino-7-methyl (1H)indazole has found applications in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit interesting magnetic and electronic properties, making them promising candidates for use in spintronic devices and sensors. The compound's versatility is further underscored by its role as a building block in the synthesis of more complex heterocyclic systems.

The pharmacokinetic profile of 3-amino-7-methyl (1H)indazole has been thoroughly investigated in preclinical models, revealing favorable absorption and bioavailability characteristics. However, further studies are required to fully understand its metabolism and excretion pathways in humans. Regulatory agencies have expressed interest in this compound due to its potential therapeutic benefits, but additional preclinical and clinical trials are necessary to establish its safety and efficacy.

In conclusion, 3-amino-7-methyl (1H)indazole represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and materials development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in advancing modern medicine and technology. As research continues to unfold, this compound is expected to unlock new possibilities for treating diseases and creating innovative materials.